Cas no 13920-12-2 ((2E,6E,10E)-3,7,11,15-Tetramethyl-2,6,10,14-hexadecatetraenal)

(2E,6E,10E)-3,7,11,15-Tetramethyl-2,6,10,14-hexadecatetraenal is a polyunsaturated aldehyde with a conjugated tetraene structure, notable for its role as a key intermediate in the biosynthesis of carotenoids and terpenoids. Its extended conjugated system contributes to its reactivity in organic synthesis, particularly in cyclization and oxidation reactions. The compound’s defined stereochemistry (all-trans configuration) ensures consistency in synthetic applications, while its molecular structure allows for selective functionalization. It is commonly utilized in research involving isoprenoid pathways, fragrance synthesis, and as a precursor for bioactive compounds. High purity grades are available to meet stringent laboratory requirements, ensuring reproducibility in experimental outcomes.

(2E,6E,10E)-3,7,11,15-Tetramethyl-2,6,10,14-hexadecatetraenal structure

13920-12-2 structure

Product Name:(2E,6E,10E)-3,7,11,15-Tetramethyl-2,6,10,14-hexadecatetraenal

CAS No:13920-12-2

MF:C₂₀H₃₂O

MW:288.467486381531

CID:1061880

PubChem ID:11781209

Update Time:2025-06-07

(2E,6E,10E)-3,7,11,15-Tetramethyl-2,6,10,14-hexadecatetraenal Chemical and Physical Properties

Names and Identifiers

- (2E,6E,10E)-3,7,11,15-Tetramethyl-2,6,10,14-hexadecatetraenal
- (2E,6E,10E)-3,7,11,1
- (2E,6E,10E)-geranylgeranial
- (E,E,E)-3,7,11,15-TetraMethyl-2,6,10,14-hexadecatetraenal
- 3,7,11,15-tetramethyl-2E,6E,10E,14-hexadecatetraenal
- SCHEMBL1301271
- AVHRJMXIKKJVHG-QIRCYJPOSA-N
- 2,6,10,14-Hexadecatetraenal, 3,7,11,15-tetramethyl-, (2E,6E,10E)-
- (e,e,e)-geranylgeranial
- (E,E,E)-3,7,11,15 tetramethyl-2,6,10,14-hexadecatetraenal
- SCHEMBL1301269
- CHEBI:189549
- (2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenal
- starbld0001440
- LMFA06000197
- 13920-12-2
- DB-246833
- Inchi： 1S/C20H32O/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21/h9,11,13,15-16H,6-8,10,12,14H2,1-5H3/b18-11+,19-13+,20-15+
- InChI Key： AVHRJMXIKKJVHG-QIRCYJPOSA-N
- SMILES： O=C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

Exact Mass: 288.24546
Monoisotopic Mass: 288.245315640g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 21
Rotatable Bond Count: 10
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
XLogP3: 6.7
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

(2E,6E,10E)-3,7,11,15-Tetramethyl-2,6,10,14-hexadecatetraenal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T303170-10mg	(2E,6E,10E)-3,7,11,15-Tetramethyl-2,6,10,14-hexadecatetraenal	13920-12-2		10mg	$190.00	2023-05-17
TRC	T303170-100mg	(2E,6E,10E)-3,7,11,15-Tetramethyl-2,6,10,14-hexadecatetraenal	13920-12-2		100mg	$1487.00	2023-05-17